Cas no 1784018-05-8 (3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine
• CAS No: 1784018-05-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5840665
• PubChem ID: 83822612
• Update Time: 2025-06-08

3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine
• EN300-1748883
• 1784018-05-8

• Inchi： 1S/C13H19NO2/c1-13(2,9-14)8-10-4-3-5-11-12(10)16-7-6-15-11/h3-5H,6-9,14H2,1-2H3
• InChI Key： OUSOWXDYYLQELU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC(C)(C)CN

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine (CAS No. 1784018-05-8) in Modern Chemical Research

The compound 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine, identified by its CAS number 1784018-05-8, represents a fascinating molecule in the realm of pharmaceutical and biochemical research. Its structural features—a benzodioxin core linked to an amine-substituted isobutyl group—make it a subject of significant interest for medicinal chemists and biologists exploring novel pharmacophores.

Benzodioxin derivatives, particularly those with a dihydro configuration, have garnered attention due to their structural similarity to established bioactive scaffolds. The presence of the 5-hydroxyl group in the benzodioxin ring suggests potential for hydrogen bonding interactions, a key consideration in drug design for receptor binding affinity. Meanwhile, the isobutylamine moiety introduces lipophilicity and steric bulk, which can modulate metabolic stability and membrane permeability—critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater precision. Molecular docking studies indicate that derivatives of this class may interact with enzymes and receptors involved in neurological and inflammatory pathways. For instance, preliminary virtual screening has suggested potential binding to monoamine oxidase (MAO) inhibitors, a class of compounds known for their therapeutic roles in managing neurodegenerative disorders.

In parallel, experimental investigations have begun to unravel the pharmacokinetic properties of related benzodioxin derivatives. The dimethylpropan-1-amine substituent appears to enhance solubility while maintaining reasonable metabolic clearance rates, making it an attractive feature for oral administration. Comparative studies with structurally analogous compounds have revealed that modifications at the 5-position of the benzodioxin ring significantly influence both potency and selectivity.

The synthesis of this compound has been refined through multi-step organic transformations involving catalytic hydrogenation and nucleophilic substitution reactions. Modern synthetic methodologies, including flow chemistry and microwave-assisted reactions, have improved yield and purity while reducing environmental impact—a growing priority in industrial pharmaceutical production. These advances align with global efforts toward sustainable chemistry practices.

From a biochemical perspective, the amine group in 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine offers opportunities for further functionalization. Researchers are exploring modifications that could enhance bioavailability or target specific enzymatic pathways. For example, incorporating halogen atoms or other electrophilic centers might improve binding interactions with protein targets without compromising overall pharmacological profile.

As interest in natural product-inspired scaffolds grows, this compound serves as an excellent example of how structural motifs from terrestrial organisms can be repurposed for therapeutic applications. The benzodioxin scaffold itself is found in several alkaloids and polyphenols known for their biological activities. By synthesizing analogs like this one, scientists hope to uncover new mechanisms of action or improve upon existing treatments through structure-based drug design.

The regulatory landscape for such compounds remains favorable for research purposes but requires careful adherence to safety protocols during handling and testing. Without falling under restricted categories such as controlled substances or hazardous materials under current guidelines—though always subject to jurisdictional variations—this molecule qualifies for broad exploration within academic and industrial settings.

Future directions may include exploring its potential as an intermediate in larger synthetic schemes or investigating its role in interdisciplinary fields like cheminformatics or artificial intelligence-assisted drug discovery. The integration of machine learning models trained on datasets containing molecules like this one has already shown promise in predicting novel bioactivities before experimental validation becomes necessary.

In conclusion,3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-dimethylpropan-1-amine (CAS No. 1784018-05-8) stands out as a versatile scaffold with significant untapped potential across multiple domains of chemical biology and medicine. Its unique structural attributes make it an ideal candidate for further investigation into both fundamental science and applied therapeutics—a testament to how carefully designed molecules continue to drive progress in health-related research worldwide.